2,7-Bis(morpholin-4-ylmethyl)-1,8-bis(4-propoxyphenyl)octane-1,8-dione
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Overview
Description
2,7-BIS[(MORPHOLIN-4-YL)METHYL]-1,8-BIS(4-PROPOXYPHENYL)OCTANE-1,8-DIONE is a complex organic compound with the molecular formula C36H53ClN2O6 This compound is known for its unique structure, which includes morpholine and propoxyphenyl groups
Preparation Methods
The synthesis of 2,7-BIS[(MORPHOLIN-4-YL)METHYL]-1,8-BIS(4-PROPOXYPHENYL)OCTANE-1,8-DIONE involves multiple steps. The synthetic route typically starts with the preparation of intermediate compounds, which are then subjected to various reaction conditions to form the final product. Common reagents used in the synthesis include morpholine, propoxybenzene, and octanedione derivatives. The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the desired product .
Chemical Reactions Analysis
2,7-BIS[(MORPHOLIN-4-YL)METHYL]-1,8-BIS(4-PROPOXYPHENYL)OCTANE-1,8-DIONE undergoes several types of chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions where one of its functional groups is replaced by another group. Common reagents for these reactions include halogens and nucleophiles.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
2,7-BIS[(MORPHOLIN-4-YL)METHYL]-1,8-BIS(4-PROPOXYPHENYL)OCTANE-1,8-DIONE has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.
Biology: The compound is studied for its potential biological activities, including its effects on various cellular processes.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.
Industry: It is used in the development of new materials and as a catalyst in various industrial processes.
Mechanism of Action
The mechanism of action of 2,7-BIS[(MORPHOLIN-4-YL)METHYL]-1,8-BIS(4-PROPOXYPHENYL)OCTANE-1,8-DIONE involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
2,7-BIS[(MORPHOLIN-4-YL)METHYL]-1,8-BIS(4-PROPOXYPHENYL)OCTANE-1,8-DIONE can be compared with other similar compounds, such as:
2,7-BIS(2′-METHYL-[1,1′-BIPHENYL]-4-YL)-FLUORENONE: This compound also contains biphenyl groups and is used in luminescence studies.
2,7-OCTANEDIONE: A simpler compound with a similar octanedione backbone, used in various chemical syntheses.
The uniqueness of 2,7-BIS[(MORPHOLIN-4-YL)METHYL]-1,8-BIS(4-PROPOXYPHENYL)OCTANE-1,8-DIONE lies in its combination of morpholine and propoxyphenyl groups, which confer distinct chemical and biological properties .
Properties
Molecular Formula |
C36H52N2O6 |
---|---|
Molecular Weight |
608.8 g/mol |
IUPAC Name |
2,7-bis(morpholin-4-ylmethyl)-1,8-bis(4-propoxyphenyl)octane-1,8-dione |
InChI |
InChI=1S/C36H52N2O6/c1-3-21-43-33-13-9-29(10-14-33)35(39)31(27-37-17-23-41-24-18-37)7-5-6-8-32(28-38-19-25-42-26-20-38)36(40)30-11-15-34(16-12-30)44-22-4-2/h9-16,31-32H,3-8,17-28H2,1-2H3 |
InChI Key |
SUYHRVLLUAZXKB-UHFFFAOYSA-N |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C(=O)C(CCCCC(CN2CCOCC2)C(=O)C3=CC=C(C=C3)OCCC)CN4CCOCC4 |
Origin of Product |
United States |
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